3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone

• IUPAC Name: 3-hydroxy-1-[(3-methylphenyl)methyl]-3-[(prop-2-enylamino)methyl]piperidin-2-one
• InChI: InChI=1S/C17H24N2O2/c1-3-9-18-13-17(21)8-5-10-19(16(17)20)12-15-7-4-6-14(2)11-15/h3-4,6-7,11,18,21H,1,5,8-10,12-13H2,2H3
• InChI Key: HTEVOPITRZAAHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC(C2=O)(CNCC=C)O
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is also known by the chemical name, N-(3-methylbenzyl)-N-(allyl)-3-hydroxypiperidine-2,6-dione.

Mechanism of Action

The mechanism of action of 3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone is not fully understood. However, it has been suggested that it may act by inhibiting the production of pro-inflammatory cytokines and other mediators of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone can reduce inflammation and pain in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have a protective effect on liver function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone in lab experiments is its potential therapeutic applications. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for research on 3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone. One area of focus could be to further investigate its mechanism of action to optimize its therapeutic potential. Additionally, research could be conducted to determine its safety and efficacy in humans, as well as its potential for use in combination with other drugs. Finally, research could be conducted to develop new synthetic methods for the compound to improve its availability and reduce its cost.

Synthesis Methods

The synthesis of 3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone involves a multi-step process. The first step involves the reaction of 3-methylbenzaldehyde with allylamine to form N-allyl-3-methylbenzylamine. This is followed by the reaction of the resulting compound with maleic anhydride to form N-(3-methylbenzyl)-N-(allyl)-maleamic acid. The final step involves the cyclization of the maleamic acid to form 3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone.

Scientific Research Applications

3-[(allylamino)methyl]-3-hydroxy-1-(3-methylbenzyl)-2-piperidinone has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties, making it a promising candidate for the development of new drugs.